Cas no 1419101-45-3 (6,6-Difluorospiro[3.3]heptane-2-carboxylic acid)

• Product Name: 6,6-Difluorospiro[3.3]heptane-2-carboxylic acid
• CAS No: 1419101-45-3
• MF: C₈H₁₀F₂O₂
• MW: 176.160609722137
• MDL: MFCD23106456
• CID: 2094096
• PubChem ID: 71743974
• Update Time: 2025-10-05

6,6-Difluorospiro[3.3]heptane-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6,6-Difluorospiro[3.3]heptane-2-carboxylic acid
• 6,6-Difluoro-spiro[3.3]heptane-2-carboxylic acid
• Spiro[3.3]heptane-2-carboxylic acid, 6,6-difluoro-
• AMCB00069
• XRVCRDQMFKNZJR-UHFFFAOYSA-N
• SB10878
• AM85575
• PB33740
• FCH2302536
• AK170829
• ST1251343
• 6,6-Difluoro-spiro[3.3]heptane-2-carboxylic acid, AldrichCPR
• AKOS025290892
• AS-42349
• SY098162
• 2,2-difluorospiro[3.3]heptane-6-carboxylic acid
• 1419101-45-3
• EN300-182484
• SCHEMBL15106193
• 6,6-DIFLUOROSPIRO[3.3]HEPTANE-2-CARBOXYLICACID
• CS-0050365
• F2147-2636
• MFCD23106456
• 823-863-2
• UGC10145
• 6,6-difluorospiro(3.3)heptane-2-carboxylic acid

• MDL： MFCD23106456
• Inchi： 1S/C8H10F2O2/c9-8(10)3-7(4-8)1-5(2-7)6(11)12/h5H,1-4H2,(H,11,12)
• InChI Key： XRVCRDQMFKNZJR-UHFFFAOYSA-N
• SMILES： FC1(CC2(C1)CC(C(=O)O)C2)F

Computed Properties

• Exact Mass: 176.06488588g/mol
• Monoisotopic Mass: 176.06488588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3
• XLogP3: 1.5

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 273.5±40.0 °C at 760 mmHg
• Flash Point: 119.2±27.3 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6,6-Difluorospiro[3.3]heptane-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids

Additional information on 6,6-Difluorospiro[3.3]heptane-2-carboxylic acid

Exploring the Versatility of 6,6-Difluorospiro[3.3]heptane-2-carboxylic acid (CAS No. 1419101-45-3) in Modern Chemistry

In the realm of synthetic chemistry, 6,6-Difluorospiro[3.3]heptane-2-carboxylic acid (CAS No. 1419101-45-3) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This spirocyclic carboxylic acid derivative, characterized by its difluorinated backbone, offers a compelling combination of stability and reactivity, making it a valuable building block in pharmaceutical and material science research. Researchers are increasingly drawn to its potential in drug design, where its rigid spiro framework can enhance binding affinity and metabolic stability.

The growing demand for fluorinated compounds in medicinal chemistry has spotlighted 6,6-Difluorospiro[3.3]heptane-2-carboxylic acid as a key intermediate. Its CAS No. 1419101-45-3 is frequently searched in databases by chemists exploring bioisosteric replacements or proteolysis-targeting chimeras (PROTACs). Recent studies highlight its role in optimizing lipophilicity and membrane permeability—critical factors in CNS drug development. Moreover, its compatibility with click chemistry and cross-coupling reactions aligns with trends toward modular synthesis.

Beyond pharmaceuticals, this compound’s spirocyclic architecture finds utility in advanced materials. Its incorporation into polymeric matrices or liquid crystals can impart thermal resistance and optical properties. Industry forums often discuss its potential in organic electronics, where fluorination tunes electronic band gaps. Environmental considerations also drive interest, as its low toxicity profile meets green chemistry principles—a hot topic in sustainable innovation.

Analytical challenges associated with 6,6-Difluorospiro[3.3]heptane-2-carboxylic acid purification have spurred methodological advancements. Techniques like supercritical fluid chromatography (SFC) or enantioselective crystallization are frequently debated in academic circles. Patent filings reveal its use in kinase inhibitors and G-protein-coupled receptor (GPCR) modulators, addressing unmet medical needs in oncology and neurology.

As synthetic methodologies evolve, scalable routes to CAS No. 1419101-45-3 remain a focus. Continuous flow chemistry and catalytic fluorination strategies are being explored to improve yield and reduce waste. The compound’s stereochemical complexity also makes it a case study in computational chemistry, with density functional theory (DFT) calculations aiding in property prediction.

In summary, 6,6-Difluorospiro[3.3]heptane-2-carboxylic acid exemplifies the synergy between structural innovation and functional versatility. Its applications span from precision therapeutics to smart materials, reflecting the interdisciplinary nature of modern chemical research. As exploration continues, this compound is poised to address emerging challenges in both science and industry.